Cas no 81294-10-2 (2-ethynyl-5-methylthiophene)

• Product Name: 2-ethynyl-5-methylthiophene
• CAS No: 81294-10-2
• MF: C₇H₆S
• MW: 122.187540531158
• MDL: MFCD21274350
• CID: 855619
• PubChem ID: 11007885
• Update Time: 2025-04-19

2-ethynyl-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-ethynyl-5-methyl-
• 2-ethynyl-5-methylthiophene
• 81294-10-2
• ZDCWYRXEXHPFGS-UHFFFAOYSA-N
• A1-15188
• SCHEMBL1747212
• F2147-2801
• AKOS005215943
• DTXSID50451563
• BS-52525
• SY284950
• EN300-218327
• E84541
• CS-0239739
• MFCD21274350
• DB-338439

• MDL： MFCD21274350
• Inchi： 1S/C7H6S/c1-3-7-5-4-6(2)8-7/h1,4-5H,2H3
• InChI Key： ZDCWYRXEXHPFGS-UHFFFAOYSA-N
• SMILES： S1C(C#C)=CC=C1C

Computed Properties

• Exact Mass: 122.01902136g/mol
• Monoisotopic Mass: 122.01902136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 181.5±28.0 °C at 760 mmHg
• Flash Point: 43.3±10.2 °C
• Vapor Pressure: 1.2±0.3 mmHg at 25°C

2-ethynyl-5-methylthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes